Cas no 2649081-59-2 (1-4-(2-isocyanatoethyl)phenylpyrrolidine)

• Product Name: 1-4-(2-isocyanatoethyl)phenylpyrrolidine
• CAS No: 2649081-59-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6588434
• PubChem ID: 165638682
• Update Time: 2025-07-19

1-4-(2-isocyanatoethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-isocyanatoethyl)phenylpyrrolidine
• 1-[4-(2-isocyanatoethyl)phenyl]pyrrolidine
• 2649081-59-2
• EN300-1787058

• Inchi： 1S/C13H16N2O/c16-11-14-8-7-12-3-5-13(6-4-12)15-9-1-2-10-15/h3-6H,1-2,7-10H2
• InChI Key： NRXBJTGAVKKUCF-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-4-(2-isocyanatoethyl)phenylpyrrolidine

Introduction to 1-4-(2-isocyanatoethyl)phenylpyrrolidine (CAS No. 2649081-59-2)

1-4-(2-isocyanatoethyl)phenylpyrrolidine (CAS No. 2649081-59-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various areas, including drug discovery and materials science. This article aims to provide a comprehensive overview of 1-4-(2-isocyanatoethyl)phenylpyrrolidine, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

The molecular formula of 1-4-(2-isocyanatoethyl)phenylpyrrolidine is C₁₃H₁₇N₃O, with a molecular weight of approximately 231.30 g/mol. The compound features a pyrrolidine ring attached to a phenyl group, which is further substituted with an isocyanatoethyl group. The presence of the isocyanate functional group (NCO) makes this compound highly reactive, enabling it to participate in various chemical reactions such as the formation of ureas and carbamates.

The physical properties of 1-4-(2-isocyanatoethyl)phenylpyrrolidine include its melting point, boiling point, and solubility in different solvents. These properties are crucial for understanding its behavior in various chemical processes and applications. For instance, the compound's solubility in polar solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based reactions.

Synthesis Methods

The synthesis of 1-4-(2-isocyanatoethyl)phenylpyrrolidine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-(2-aminoethyl)phenylpyrrolidine with phosgene or an equivalent reagent to introduce the isocyanate group. This reaction typically proceeds under controlled conditions to ensure high yields and purity.

An alternative approach involves the use of urea derivatives as intermediates. For example, the reaction of 4-(2-aminoethyl)phenylpyrrolidine with an appropriate urea derivative followed by dehydrogenation can yield the desired isocyanate product. This method offers greater flexibility in terms of substituent variation and can be adapted to produce a range of related compounds.

Applications in Pharmaceutical Research

1-4-(2-isocyanatoethyl)phenylpyrrolidine has shown promise in pharmaceutical research due to its ability to form bioactive molecules through its reactive isocyanate group. Recent studies have explored its potential as a building block for the synthesis of novel drugs targeting various diseases. For instance, researchers have utilized this compound to develop small molecule inhibitors for specific enzymes involved in cancer pathways.

In addition to drug discovery, 1-4-(2-isocyanatoethyl)phenylpyrrolidine has been investigated for its use in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The isocyanate group in this compound can be used to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity.

Recent Research Findings

The latest research on 1-4-(2-isocyanatoethyl)phenylpyrrolidine has focused on its potential applications in targeted drug delivery systems. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of nanoparticles incorporating this compound as a linker molecule. These nanoparticles exhibited enhanced stability and targeted delivery capabilities, making them suitable for use in cancer therapy.

Another notable study investigated the use of 1-4-(2-isocyanatoethyl)phenylpyrrolidine-based conjugates for imaging applications. The researchers demonstrated that these conjugates could be used to visualize specific biomarkers in living cells, providing valuable insights into disease mechanisms and therapeutic responses.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, especially those with reactive functional groups like isocyanates. While 1-4-(2-isocyanatoethyl)phenylpyrrolidine does not fall under the category of hazardous chemicals or controlled substances, proper handling procedures should still be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 1-4-(2-isocyanatoethyl)phenylpyrrolidine (CAS No. 2649081-59-2) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in fields such as pharmaceuticals and materials science. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of diseases.